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Compound of Interest

Compound Name: 10-Undecyl methane sulfonate

Cat. No.: B8555305 Get Quote

An In-depth Technical Guide on the Solubility of Undecyl Methane Sulfonate in Organic

Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

undecyl methane sulfonate in organic solvents. While specific quantitative solubility data for

this compound is not extensively available in public literature, this document outlines the

expected solubility behavior based on the physicochemical properties of long-chain alkyl

methanesulfonates. Furthermore, it details standardized experimental protocols for the precise

determination of its solubility, ensuring data reproducibility and reliability. This guide is intended

to be a valuable resource for researchers and professionals working with this and similar

compounds in pharmaceutical and chemical research settings.

Note on Nomenclature: The compound "10-undecyl methane sulfonate" is ambiguous. This

guide will focus on undecyl methanesulfonate (CAS 159438-86-5), the saturated C11 alkyl

methanesulfonate. A related compound is undec-10-en-1-yl methanesulfonate (CAS 52355-50-

7), which contains a terminal double bond. The principles and protocols described herein are

applicable to both.
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Undecyl methane sulfonate (CH₃SO₃(CH₂)₁₀CH₃) is an alkyl ester of methanesulfonic acid. The

methanesulfonate group (mesylate) is an excellent leaving group in nucleophilic substitution

reactions, making this class of compounds valuable intermediates in organic synthesis. Alkyl

methanesulfonates are recognized for their role as alkylating agents. Their solubility is a critical

parameter for their application in synthesis, formulation, and biological studies, influencing

reaction kinetics, purification, and bioavailability.

Predicted Solubility Profile
Based on the principles of "like dissolves like," the solubility of undecyl methane sulfonate can

be predicted across a range of organic solvents. The molecule possesses a polar sulfonate

head group and a long, nonpolar eleven-carbon alkyl tail. This amphiphilic nature dictates its

solubility.

Nonpolar Solvents (e.g., Hexane, Toluene): The long alkyl chain is expected to facilitate

solubility in nonpolar solvents.

Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Tetrahydrofuran (THF)): Moderate

solubility is anticipated due to the polar sulfonate group.

Polar Protic Solvents (e.g., Methanol, Ethanol): Moderate to good solubility is expected.

Shorter-chain alkyl methanesulfonates, like methyl methanesulfonate, exhibit good miscibility

with alcohols[1].

Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Good solubility is predicted.

Quantitative Solubility Data
As of the date of this publication, specific quantitative solubility data for undecyl methane

sulfonate in a range of organic solvents is not readily available in peer-reviewed literature. The

following table is provided as a template for researchers to populate with experimentally

determined data.
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Solvent
Temperature
(°C)

Solubility (g/L)
Solubility
(mol/L)

Method Used

Nonpolar

n-Hexane 25

Toluene 25

Polar Aprotic

Acetone 25

Acetonitrile 25

Ethyl Acetate 25

Tetrahydrofuran

(THF)
25

Dimethylformami

de (DMF)
25

Dimethyl

Sulfoxide

(DMSO)

25

Polar Protic

Methanol 25

Ethanol 25

Isopropanol 25

Chlorinated

Dichloromethane

(DCM)
25

Chloroform 25
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To obtain reliable and reproducible solubility data, standardized experimental protocols are

essential. Below are detailed methodologies for key experiments.

Gravimetric Method (Shake-Flask)
This method is considered the "gold standard" for determining thermodynamic solubility.

Objective: To determine the equilibrium concentration of undecyl methane sulfonate in a

saturated solution.

Materials:

Undecyl methane sulfonate

Selected organic solvents (analytical grade)

Thermostatically controlled shaker bath

Analytical balance

Vials with screw caps

Syringe filters (0.22 µm, solvent-compatible)

Evaporating dish or pre-weighed vials

Procedure:

Add an excess amount of undecyl methane sulfonate to a vial containing a known volume of

the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

Seal the vials tightly and place them in a thermostatic shaker bath set to the desired

temperature (e.g., 25 °C).

Agitate the vials for a sufficient time to reach equilibrium. A period of 24 to 48 hours is

typically recommended.

After equilibration, allow the vials to stand undisturbed in the temperature-controlled bath for

at least 2 hours to allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a syringe and filter it through a

0.22 µm syringe filter to remove any undissolved particles.

Transfer the filtered saturated solution to a pre-weighed evaporating dish.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature that does not degrade the solute.

Once the solvent is completely removed, weigh the dish containing the dried solute.

Calculate the solubility based on the mass of the dissolved solid and the volume of the

aliquot taken.

High-Throughput Screening (HTS) using Nephelometry
This method is suitable for rapid screening of solubility in multiple solvents.

Objective: To determine the kinetic solubility by detecting precipitation.

Materials:

Undecyl methane sulfonate stock solution (e.g., in DMSO)

Aqueous buffer or organic solvent of interest

96-well microtiter plates

Laser nephelometer

Procedure:

Prepare a high-concentration stock solution of undecyl methane sulfonate in a suitable

solvent like DMSO.

In a 96-well plate, add the solvent of interest.

Add small, incremental amounts of the stock solution to the wells.

After each addition, mix and measure the turbidity of the solution using a laser nephelometer.
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The point at which a significant increase in light scattering is detected indicates the onset of

precipitation.

The concentration at this point is recorded as the kinetic solubility.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the gravimetric determination of

solubility.
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Start: Prepare Materials

Add excess undecyl methane sulfonate
to a known volume of solvent

Equilibrate in a thermostatic
shaker bath (24-48h)

Allow excess solid to settle (≥2h)

Withdraw supernatant
with a syringe

Filter through a 0.22 µm
syringe filter

Transfer a known volume of filtrate
to a pre-weighed container

Evaporate solvent

Weigh the dried residue

Calculate solubility
(mass/volume)

End: Record Data

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Conclusion
Understanding the solubility of undecyl methane sulfonate is fundamental for its effective use in

research and development. This guide provides a framework for predicting its solubility in

various organic solvents and offers detailed experimental protocols for its quantitative

determination. The provided workflow and data table template are intended to assist

researchers in generating and organizing crucial solubility data, thereby facilitating

advancements in drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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